1H-Benz[e]indole-2-carbonyl chloride, 1,1-dimethyl-

• CAS No.: 823207-06-3
• Molecular Formula: C15H12ClNO
• Molecular Weight: 257.71 g/mol
• IUPAC Name: 1,1-dimethylbenzo[e]indole-2-carbonyl chloride
• InChI: InChI=1S/C15H12ClNO/c1-15(2)12-10-6-4-3-5-9(10)7-8-11(12)17-13(15)14(16)18/h3-8H,1-2H3
• InChI Key: OQZFGYQAWAICOI-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2=C(C=CC3=CC=CC=C32)N=C1C(=O)Cl)C

Description

1H-Benz[e]indole-2-carbonyl chloride, 1,1-dimethyl- is a useful research compound. Its molecular formula is C15H12ClNO and its molecular weight is 257.71 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

100 mg 1,1-dimethyl-1H-benzo[e]indole-2-carboxylic acid 3 (see under Example 1) were dissolved in 1.6 mL oxalyl chloride under vigorous developement of HCl-gas. While the solution was stirred at ambient temperature slowly a bright yellow began to precipitate. After 1.5 hours the reaction was complete and the excess of oxalylchloride was removed by distillation to give a yellow solid which was used without further purification.